Cas no 1250977-34-4 (3-isocyanatoquinoline)

3-isocyanatoquinoline structure
3-isocyanatoquinoline structure
Product Name:3-isocyanatoquinoline
CAS No:1250977-34-4
MF:C10H6N2O
MW:170.16744184494
MDL:MFCD18251102
CID:1103130
PubChem ID:23355187
Update Time:2025-04-20

3-isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-isocyanato-Quinoline
    • 3-isocyanatoquinoline
    • 1250977-34-4
    • AKOS012411031
    • AB74233
    • EN300-90663
    • SCHEMBL5658262
    • MDL: MFCD18251102
    • Inchi: 1S/C10H6N2O/c13-7-12-9-5-8-3-1-2-4-10(8)11-6-9/h1-6H
    • InChI Key: GVZVOMFUIQGLNA-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CN=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 170.048012819g/mol
  • Monoisotopic Mass: 170.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.3Ų

3-isocyanatoquinoline Pricemore >>

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